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Compound of Interest

Compound Name: Ethyl 4-Aminophenylacetate

Cat. No.: B177332 Get Quote

Ethyl 4-aminophenylacetate is an important chemical intermediate used in the synthesis of

various pharmaceutical compounds and dyes.[1] This technical guide provides a

comprehensive overview of its physicochemical properties, experimental protocols for their

determination, and key safety information for researchers, scientists, and drug development

professionals.

Core Physicochemical Properties
The fundamental physical and chemical characteristics of Ethyl 4-aminophenylacetate are

summarized in the tables below. These properties are crucial for its handling, application in

synthetic chemistry, and for predicting its behavior in biological systems.
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Property Value Source

Molecular Formula C10H13NO2 [2][3][4]

Molecular Weight 179.22 g/mol [2][4]

Appearance
White to Orange to Green

powder to crystal
[2]

Pale cream to cream to pale

brown Powder
[3][5]

Melting Point 48-50 °C [2][6]

46.5-52.5 °C [3][5]

Boiling Point 120-122 °C at 2 Torr [2][6]

Density 1.112 ± 0.06 g/cm³ (Predicted) [2][6]

pKa 4.55 ± 0.10 (Predicted) [2][6]

Solubility and Storage
Property Value Source

Solubility Soluble in Methanol [2][6]

Storage Temperature
Room Temperature, Keep in

dark place, Sealed in dry
[2][6]

Spectral Data Analysis
Spectroscopic data is essential for the structural elucidation and purity assessment of Ethyl 4-
aminophenylacetate.

1H NMR Spectroscopy
The 1H NMR spectrum provides information about the hydrogen atoms in the molecule.

1H NMR (400 MHz, CDCl3) δ: 1.23 (t, 3H), 3.47 (s, 2H), 3.60 (br s, 2H), 4.11 (q, 2 H), 6.63

(d, 2H), 7.05 (d, 2H).[2]
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Mass Spectrometry
Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the

compound.

GC-MS m/z peaks: 179 (Molecular Ion), 106, 107.[4]

Experimental Protocols
Detailed methodologies are critical for the replication and validation of experimental data.

Synthesis of Ethyl 4-Aminophenylacetate
A common method for the synthesis of Ethyl 4-aminophenylacetate involves the reduction of

(4-nitro-phenyl)-acetic acid ethyl ester.

Protocol:

A solution of (4-nitro-phenyl)-acetic acid ethyl ester (3.4 g, 16.1 mmol) in methanol (100 mL)

is degassed with argon for 15 minutes.[2]

10% palladium on charcoal (700 mg) is added to the solution.[2]

The mixture is stirred at room temperature under a hydrogen atmosphere (balloon pressure)

for 16 hours.[2]

The reaction mixture is then filtered through celite and washed with methanol (2 x 20 mL).[2]

The filtrate is evaporated in vacuo to yield Ethyl 4-aminophenylacetate as an oil (96%

yield, 2.8 g).[2]
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Synthesis of Ethyl 4-Aminophenylacetate

Starting Material Reagents & Conditions

Reaction Process

Work-up

Final Product

(4-nitro-phenyl)-acetic acid ethyl ester in Methanol

Stir at Room Temperature
(16 hours)

Add Reagents

10% Palladium on Charcoal
Hydrogen (balloon pressure)

Argon (degassing)

Filter through Celite

Wash with Methanol

Evaporate in vacuo

Ethyl 4-Aminophenylacetate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b177332?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Experimental Workflow for Physicochemical Characterization

Compound Reception
(Ethyl 4-Aminophenylacetate)

Safety Assessment (SDS Review)

Physical Property Determination
(Melting Point, Boiling Point, Appearance)

Proceed if safe

Solubility Testing
(e.g., in Methanol)

Spectroscopic Analysis
(NMR, IR, MS)

Purity Assessment
(e.g., GC, Titration)

Data Compilation and Analysis

Technical Report Generation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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